2-[2-(Pyrrolidin-1-yl)propoxy]acetic acid hydrochloride

• IUPAC Name: 2-(2-pyrrolidin-1-ylpropoxy)acetic acid;hydrochloride
• InChI: InChI=1S/C9H17NO3.ClH/c1-8(6-13-7-9(11)12)10-4-2-3-5-10;/h8H,2-7H2,1H3,(H,11,12);1H
• InChI Key: TZLVKKMVUPGFCT-UHFFFAOYSA-N
• Canonical SMILES: CC(COCC(=O)O)N1CCCC1.Cl
• Molecular Formula: C9H18ClNO3
• Molecular Weight: 223.70 g/mol

Description

“2-[2-(Pyrrolidin-1-yl)propoxy]acetic acid hydrochloride” is a chemical compound with the molecular formula C9H18ClNO3 and a molecular weight of 223.70. It’s used for research purposes.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a pyrrolidine ring attached to a propoxy group and an acetic acid group. The pyrrolidine ring is a five-membered ring with one nitrogen atom.

Physical And Chemical Properties Analysis

“this compound” is a solid compound. Its boiling point and other physical properties are not specified in the available resources.

Scientific Research Applications

Applications in Toxicology Studies

Research on compounds with structural similarities or functional groups related to "2-[2-(Pyrrolidin-1-yl)propoxy]acetic acid hydrochloride" often involves toxicology studies. For example, studies on 2,4-Dichlorophenoxyacetic acid (2,4-D) and related compounds have provided insights into the toxicological effects following exposure, demonstrating the utility of these investigations in understanding potential health risks associated with chemical exposure (Osterloh, Lotti, & Pond, 1983). Such research is crucial for establishing safety guidelines and regulatory standards for chemical use.

Metabolic Studies

Compounds like "this compound" may also be the subject of metabolic studies. Investigations into how similar compounds are absorbed, metabolized, and excreted by the human body provide essential information for drug development and safety assessment. For instance, the study of Vildagliptin, a dipeptidyl peptidase 4 inhibitor, highlights the process of evaluating the metabolism and excretion pathways of pharmaceutical compounds (He et al., 2009).

Environmental Impact Studies

The environmental impact of chemical compounds is another critical area of research. Studies examining the exposure of populations to agricultural chemicals, such as 2,4-Dichlorophenoxyacetic acid, contribute to our understanding of the ecological and health implications of chemical use in agriculture and industry (Wilson et al., 2010). This research helps in developing strategies to minimize environmental contamination and protect public health.

Safety and Hazards

While specific safety and hazard information for “2-[2-(Pyrrolidin-1-yl)propoxy]acetic acid hydrochloride” is not available, it’s generally recommended to avoid contact with skin and eyes, avoid formation of dust and aerosols, and obtain special instructions before use.